9-[(Butan-2-yl)amino]-10,17-diazatetracyclo[8.7.0.0^{3,8}.0^{11,16}]heptadeca-1(17),2,8,11(16),12,14-hexaene-2-carbonitrile

• IUPAC Name: 11-(butan-2-ylamino)-7,8,9,10-tetrahydrobenzimidazolo[1,2-b]isoquinoline-6-carbonitrile
• InChI: InChI=1S/C20H22N4/c1-3-13(2)22-19-15-9-5-4-8-14(15)16(12-21)20-23-17-10-6-7-11-18(17)24(19)20/h6-7,10-11,13,22H,3-5,8-9H2,1-2H3
• InChI Key: FCKWBGAAFQBCQQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC1=C2CCCCC2=C(C3=NC4=CC=CC=C4N13)C#N
• Molecular Formula: C20H22N4
• Molecular Weight: 318.4 g/mol

Description

9-[(Butan-2-yl)amino]-10,17-diazatetracyclo[8.7.0.0^{3,8}.0^{11,16}]heptadeca-1(17),2,8,11(16),12,14-hexaene-2-carbonitrile is a useful research compound. Its molecular formula is C20H22N4 and its molecular weight is 318.424. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

Research involving compounds with similar structural frameworks often focuses on their synthesis, structural characterization, and the study of their conformational properties. For example, Fernández et al. (1992) described the synthesis and structural analysis of amides derived from diazabicyclo compounds, highlighting the conformational preferences due to their structural arrangement. This study provides insights into the synthetic routes and structural elucidation techniques useful for similar compounds (Fernández et al., 1992).

Interaction with Metal Ions

Tamayo et al. (2007) explored the complexation properties of macrocyclic ligands towards mercury(II), indicating how these structures can be used to study metal-ligand interactions. This research demonstrates the potential applications of structurally complex compounds in understanding and developing new materials for metal ion sensing or removal (Tamayo et al., 2007).

Photophysical and Analytical Applications

The development of fluorescent devices based on macrocyclic compounds, as discussed by Tamayo et al. (2005), showcases the application of these compounds in the creation of sensors and imaging agents. The photophysical properties of such compounds make them suitable for studies in various fields, including analytical chemistry and materials science (Tamayo et al., 2005).

Computational Studies

Computational studies, such as those performed by Odame et al. (2020), contribute to our understanding of the molecular structure and properties of complex compounds. These studies are crucial for predicting reactivity, stability, and other chemical properties, which are essential for designing new materials and pharmaceuticals (Odame et al., 2020).